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Compound of Interest

Compound Name: 2-Aminobenzhydrazide

Cat. No.: B158828

For Researchers, Scientists, and Drug Development Professionals

The safe and compliant disposal of laboratory chemicals is a cornerstone of responsible
research and development. This guide provides essential, step-by-step procedures for the
proper disposal of 2-Aminobenzhydrazide, ensuring the safety of laboratory personnel and
the protection of the environment. 2-Aminobenzhydrazide, like other hydrazide compounds, is
classified as a hazardous substance and requires careful handling throughout its lifecycle,
including disposal.[1]

Hazard Identification and Assessment

Before handling, it is crucial to understand the hazards associated with 2-
Aminobenzhydrazide.

» Classification: 2-Aminobenzhydrazide is a combustible solid. It is classified as a skin and
eye irritant and may cause respiratory irritation.[2]

o Safety Data Sheet (SDS): Always consult the manufacturer-provided Safety Data Sheet
(SDS) for the most specific and up-to-date information on hazards, handling, and disposal.[3]
[4] The SDS will provide critical details on personal protective equipment (PPE), first-aid
measures, and environmental hazards.

Personal Protective Equipment (PPE)
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When handling 2-Aminobenzhydrazide for disposal, all personnel must wear appropriate PPE
to minimize exposure.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety goggles or a face shield.

Respiratory Protection: A dust mask (e.g., N95) is recommended, especially when handling
the solid form.

Body Protection: A laboratory coat is mandatory.

Segregation and Waste Accumulation

Proper segregation of chemical waste is critical to prevent dangerous reactions.[3][5]

e Incompatible Materials: Store 2-Aminobenzhydrazide waste separately from strong
oxidizing agents, strong acids, strong reducing agents, and acid chlorides.[4]

» Designated Waste Container: Use a dedicated, clearly labeled hazardous waste container
for 2-Aminobenzhydrazide waste. The container must be made of a compatible material, be
in good condition, and have a secure lid.[5][6]

o Labeling: The waste container must be labeled with the words "Hazardous Waste," the full
chemical name "2-Aminobenzhydrazide," and the date when the first waste was added.[3]

[6]

Step-by-Step Disposal Protocol

The disposal of 2-Aminobenzhydrazide must comply with all federal, state, and local
regulations.[3] In nearly all laboratory settings, this means disposal through an approved
hazardous waste program.[7] Do not dispose of 2-Aminobenzhydrazide down the drain or in
regular trash.[7][8]

o Preparation: Ensure all necessary PPE is worn correctly. Conduct all waste handling
activities in a well-ventilated area, preferably within a chemical fume hood.[1]

e Containment of Pure Substance:
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o If disposing of unused or expired 2-Aminobenzhydrazide, ensure it is in its original or a
securely sealed and properly labeled container.

o For small spills, carefully sweep the solid material into the designated hazardous waste
container. Avoid creating dust.[4]

e Containment of Contaminated Materials:

o Any materials contaminated with 2-Aminobenzhydrazide (e.g., weighing boats, filter
paper, contaminated PPE) must also be placed in the designated hazardous waste
container.

o Container Management:

o Keep the hazardous waste container securely closed at all times, except when adding
waste.[5][7]

o Store the waste container in a designated satellite accumulation area (SAA) that is at or
near the point of generation.[5][6]

e Arrange for Pickup:

o Once the container is full or has been in storage for the maximum allowed time (typically
up to one year for partially filled containers in an SAA), arrange for its collection by your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor.[5][6]

Quantitative Data Summary

The following table summarizes key quantitative data related to the safe handling and disposal
of 2-Aminobenzhydrazide.
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Property Value Source
Molecular Formula H2NCeH4CONHNH:2

Molecular Weight 151.17 g/mol

Melting Point 121-125 °C

Storage Class

11 - Combustible Solids

WGK (Water Hazard Class)

WGK 3 (highly hazardous for

water)

Satellite Accumulation Area
(SAA) Maximum Volume

55 gallons (for general

hazardous waste)

[6]

SAA Maximum for Acutely
Toxic Waste (if applicable)

1 quart (liquid) or 1 kilogram
(solid)

[6]

Experimental Workflow and Logical Relationships

The following diagrams illustrate the procedural flow for the proper disposal of 2-

Aminobenzhydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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